2-((2-Methylbenzyl)amino)-2-oxoethyl 3-fluoro-4-methylbenzoate

• IUPAC Name: [2-[(2-methylphenyl)methylamino]-2-oxoethyl] 3-fluoro-4-methylbenzoate
• InChI: InChI=1S/C18H18FNO3/c1-12-5-3-4-6-15(12)10-20-17(21)11-23-18(22)14-8-7-13(2)16(19)9-14/h3-9H,10-11H2,1-2H3,(H,20,21)
• InChI Key: VIQHCZIKMXVRFQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)OCC(=O)NCC2=CC=CC=C2C)F
• Molecular Formula: C18H18FNO3
• Molecular Weight: 315.3 g/mol

Description

2-((2-Methylbenzyl)amino)-2-oxoethyl 3-fluoro-4-methylbenzoate is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound belongs to the class of benzamides and has been studied extensively for its mechanism of action and physiological effects. In

Scientific Research Applications

Synthesis and Bioactivity

Fluorinated compounds, including those with isoxazole moieties and phosphonate groups, have been synthesized and show moderate anticancer activity in vitro. The synthesis of these compounds involves reactions under ultrasound irradiation, highlighting innovative methods in creating potentially bioactive molecules (Song et al., 2005).

Antitumor Properties

Amino acid prodrugs of novel antitumor 2-(4-amino-3-methylphenyl)benzothiazoles have been evaluated for their selective and potent antitumor properties. The development of these compounds includes strategies to overcome metabolic inactivation and improve water solubility, showing significant promise in cancer therapy (Bradshaw et al., 2002).

Novel Synthesis Methods

Studies on optimizing the synthesis routes for compounds such as Methyl 2-amino-5-fluorobenzoate showcase the importance of efficient synthesis methods in producing high-yield and high-purity chemical entities. These methods play a critical role in the development of pharmaceuticals and research chemicals (Yin Jian-zhong, 2010).

Diagnostic and Therapeutic Applications

Compounds with fluorine substitutions are also being explored for their potential diagnostic and therapeutic applications. For example, the synthesis of 6-Fluoro-3,4-Dihydroxy-l-Phenylalanine by isotopic exchange presents a method for producing a radiopharmaceutical used in neurologic and oncologic PET, demonstrating the critical role of such compounds in medical imaging and therapy (Wagner et al., 2009).

Environmental and Material Science Applications

Research into the selective separation of aqueous sulfate anions via crystallization of sulfate–water clusters suggests potential applications in environmental science and industrial processes. The use of specific ligands for the selective recognition and separation of oxoanions highlights the versatility of fluorine-containing compounds beyond medicinal chemistry (Luo et al., 2017).